Cas no 60160-03-4 (9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid)

60160-03-4 structure
Product name:9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
- SCHEMBL3724888
- DB-296935
- 60160-03-4
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- Inchi: InChI=1S/C14H10N2O4/c17-6-7-4-5-10(18)13-11(7)15-9-3-1-2-8(14(19)20)12(9)16-13/h1-5,17-18H,6H2,(H,19,20)
- InChI Key: WKGBHOYXBXSWRI-UHFFFAOYSA-N
- SMILES: OCc1ccc(O)c2nc3c(cccc3nc12)C(O)=O
Computed Properties
- Exact Mass: 270.06405680Da
- Monoisotopic Mass: 270.06405680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.9
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Related Literature
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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